1-Bromo-3-fluoro-5-(trifluoromethoxy)benzene

• IUPAC Name: 1-bromo-3-fluoro-5-(trifluoromethoxy)benzene
• InChI: InChI=1S/C7H3BrF4O/c8-4-1-5(9)3-6(2-4)13-7(10,11)12/h1-3H
• InChI Key: YSQUMHZTWVFXKK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)Br)OC(F)(F)F
• Molecular Formula: C7H3BrF4O
• Molecular Weight: 259.00 g/mol
• CAS No.: 1129541-09-8

Description

1-Bromo-3-fluoro-5-(trifluoromethoxy)benzene is a chemical compound with the molecular formula C7H3BrF4O. It undergoes Diels-Alder reaction with lithium diisopropylamide (LDA) in THF and furan, to yield the corresponding 1,4-dihydro-1,4-epoxy-5- or 6-(trifluoromethoxy)naphthalenes.

Synthesis Analysis

1-Bromo-3-(trifluoromethoxy)benzene may be used in the preparation of 1,2-dehydro-3-(trifluoromethoxy)benzene. It may also be used in the synthesis of new electronically deficient atropisomeric diphosphine ligand (S)-CF3O-BiPhep [2,2′-bis(diphenylphosphino)-6,6′-ditrifluoromethoxy-1,1′-biphenyl].

Molecular Structure Analysis

The molecular structure of this compound can be found in various databases such as PubChem and ChemSpider.

Chemical Reactions Analysis

1-Bromo-3-(trifluoromethoxy)benzene undergoes Diels-Alder reaction with lithium diisopropylamide (LDA) in THF and furan, to yield the corresponding 1,4-dihydro-1,4-epoxy-5- or 6-(trifluoromethoxy)naphthalenes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be found in databases like PubChem and ChemSpider.

Scientific Research Applications

Synthesis of Organic Compounds

1-Bromo-3-fluoro-5-(trifluoromethoxy)benzene is used in the synthesis of various organic compounds. It acts as an intermediate in the generation of phenyllithium compounds, which are further used to synthesize different organic structures. For instance, 1-bromo-2-(trifluoromethoxy)benzene is used with lithium diisopropylamide (LDA) to create phenyllithium, which can then form various derivatives through reactions with other compounds (Schlosser & Castagnetti, 2001).

Organometallic Synthesis

This compound also plays a crucial role in organometallic synthesis. It serves as a starting material for creating organometallic intermediates, which are then utilized in a range of synthetic applications. For example, 1-Bromo-3,5-bis(trifluoromethyl)benzene, a related compound, has been used to produce various organometallic compounds, demonstrating the versatility of these bromo-trifluoromethyl benzene derivatives in synthesis (Porwisiak & Schlosser, 1996).

Development of Novel Compounds

The compound is instrumental in developing new organic molecules, such as naphthalenes and naphthols. By generating arynes from 1-bromo-trifluoromethoxy benzene and trapping them with other compounds, researchers can synthesize new molecules with potential applications in various fields (Schlosser & Castagnetti, 2001).

Halogenation Studies

Studies on the halogenation of trifluoromethoxy benzenes, including 1-bromo derivatives, provide insights into the reactivity and stability of these compounds. Such research helps in understanding the chemical behavior of bromo-fluoro benzenes under different conditions, which is crucial for their application in synthesis (Herkes, 1977).

Electronic and Vibrational Spectroscopy

This compound and its derivatives are studied for their electronic and vibrational spectroscopic properties. These studies are crucial for understanding the electronic structure and bonding characteristics of these compounds, which is important for their application in various fields of chemistry (Aralakkanavar et al., 1991).

Safety and Hazards

While specific safety and hazard information for 1-Bromo-3-fluoro-5-(trifluoromethoxy)benzene is not available in the search results, general precautions for handling similar compounds include wearing suitable gloves, protective clothing, and eye protection.